Cas no 33621-62-4 (5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 33621-62-4
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• MDL: MFCD00461383
• CID: 1036814
• PubChem ID: 356897
• Update Time: 2025-04-20

5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine
• 5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylamine
• 1,3,4-Oxadiazol-2-amine, 5-(4-bromophenyl)-
• 2-amino-5-(4-bromophenyl)-1,3,4-oxadiazole
• 2-amino-5-(p-bromophenyl)-1,3,4-oxadiazole
• AC1L79E0
• AC1Q26VD
• CTK5I7366
• F2146-0039
• NSC614448
• 33621-62-4
• MFCD00461383
• BDBM395374
• AM807636
• US10308636, Example 61
• AKOS000158682
• SCHEMBL15718167
• A1-00377
• AS-43473
• STL480795
• DB-368044
• NSC-614448
• UNSGGKLETSYTPE-UHFFFAOYSA-N
• DTXSID90326761
• EN300-67160
• 5-(4-Bromophenyl)-1,3,4-oxadiazol-2-amine #

• MDL： MFCD00461383
• Inchi： 1S/C8H6BrN3O/c9-6-3-1-5(2-4-6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
• InChI Key： UNSGGKLETSYTPE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(N)O1

Computed Properties

• Exact Mass: 238.96948
• Monoisotopic Mass: 238.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94